Cas no 82635-16-3 (sodium 2-methoxy-5-methylbenzene-1-sulfinate)
sodium 2-methoxy-5-methylbenzene-1-sulfinate Chemical and Physical Properties
Names and Identifiers
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- sodium 2-methoxy-5-methylbenzene-1-sulfinate
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- MDL: MFCD24113301
- Inchi: 1S/C8H10O3S.Na.H/c1-6-3-4-7(11-2)8(5-6)12(9)10;;/h3-5H,1-2H3,(H,9,10);;
- InChI Key: LEILFSHUBNUJMW-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C=CC=1OC)(O)=O.[NaH]
sodium 2-methoxy-5-methylbenzene-1-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-225102-0.05g |
sodium 2-methoxy-5-methylbenzene-1-sulfinate |
82635-16-3 | 95% | 0.05g |
$174.0 | 2024-06-20 | |
| Enamine | EN300-225102-0.1g |
sodium 2-methoxy-5-methylbenzene-1-sulfinate |
82635-16-3 | 95% | 0.1g |
$257.0 | 2024-06-20 | |
| Enamine | EN300-225102-0.25g |
sodium 2-methoxy-5-methylbenzene-1-sulfinate |
82635-16-3 | 95% | 0.25g |
$367.0 | 2024-06-20 | |
| Enamine | EN300-225102-0.5g |
sodium 2-methoxy-5-methylbenzene-1-sulfinate |
82635-16-3 | 95% | 0.5g |
$579.0 | 2024-06-20 | |
| Enamine | EN300-225102-1.0g |
sodium 2-methoxy-5-methylbenzene-1-sulfinate |
82635-16-3 | 95% | 1.0g |
$743.0 | 2024-06-20 | |
| Enamine | EN300-225102-2.5g |
sodium 2-methoxy-5-methylbenzene-1-sulfinate |
82635-16-3 | 95% | 2.5g |
$1454.0 | 2024-06-20 | |
| Enamine | EN300-225102-5.0g |
sodium 2-methoxy-5-methylbenzene-1-sulfinate |
82635-16-3 | 95% | 5.0g |
$2152.0 | 2024-06-20 | |
| Enamine | EN300-225102-10.0g |
sodium 2-methoxy-5-methylbenzene-1-sulfinate |
82635-16-3 | 95% | 10.0g |
$3191.0 | 2024-06-20 | |
| Enamine | EN300-225102-1g |
sodium 2-methoxy-5-methylbenzene-1-sulfinate |
82635-16-3 | 95% | 1g |
$743.0 | 2023-09-15 | |
| Enamine | EN300-225102-5g |
sodium 2-methoxy-5-methylbenzene-1-sulfinate |
82635-16-3 | 95% | 5g |
$2152.0 | 2023-09-15 |
sodium 2-methoxy-5-methylbenzene-1-sulfinate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on sodium 2-methoxy-5-methylbenzene-1-sulfinate
Sodium 2-Methoxy-5-Methylbenzene-1-Sulfinate: A Comprehensive Overview
Sodium 2-methoxy-5-methylbenzene-1-sulfinate, with the CAS number 82635-16-3, is a versatile organic compound that has garnered significant attention in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a sulfinate group with a substituted benzene ring. The presence of the methoxy and methyl groups at specific positions on the benzene ring imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.
The sulfinate group in sodium 2-methoxy-5-methylbenzene-1-sulfinate plays a crucial role in its reactivity and functionality. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polyelectrolytes and ion-exchange resins. The methoxy group at position 2 and the methyl group at position 5 contribute to the compound's stability and solubility, making it suitable for use in aqueous solutions under various pH conditions.
From a structural standpoint, sodium 2-methoxy-5-methylbenzene-1-sulfinate exhibits a planar geometry due to the aromatic nature of the benzene ring. This planarity enhances its ability to form strong intermolecular interactions, which are essential for its performance in applications such as dye-sensitized solar cells (DSSCs) and electrochemical sensors. Recent advancements in nanotechnology have further explored its potential as a stabilizing agent for nanoparticles, particularly in the context of drug delivery systems.
In terms of synthesis, sodium 2-methoxy-5-methylbenzene-1-sulfinate is typically derived from the sulfonation of its corresponding benzene derivative. This process involves the introduction of a sulfonic acid group followed by neutralization with sodium hydroxide to yield the sodium salt. The reaction conditions, such as temperature and pH, are critical in ensuring high purity and yield of the final product. Innovations in catalytic processes have enabled more efficient and environmentally friendly syntheses, aligning with current trends toward sustainable chemistry.
The applications of sodium 2-methoxy-5-methylbenzene-1-sulfinate span across multiple industries. In pharmaceuticals, it has been investigated as a component in drug formulations due to its ability to enhance bioavailability and reduce toxicity. In the field of electronics, its role as an electrolyte additive has been explored to improve battery performance and cycle life. Additionally, recent research has demonstrated its potential as a corrosion inhibitor in metal protection applications, offering an eco-friendly alternative to traditional inhibitors.
From an environmental perspective, sodium 2-methoxy-5-methylbenzene-1-sulfinate exhibits biodegradability under specific conditions, making it a more sustainable choice compared to some other chemical additives. Its low toxicity profile further supports its use in applications where human exposure is a concern. Ongoing studies are focused on optimizing its degradation pathways to minimize environmental impact while maximizing its utility across diverse sectors.
In conclusion, sodium 2-methoxy-5-methylbenzene-1-sulfinate (CAS No: 82635-16-3) stands out as a multifaceted compound with promising potential in various scientific and industrial domains. Its unique chemical structure, combined with advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies.
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